N-(4-fluoro-3-nitrophenyl)-3-(trifluoromethyl)benzamide

• Molecular Formula: C14H8F4N2O3
• Molecular Weight: 328.22 g/mol
• IUPAC Name: N-(4-fluoro-3-nitrophenyl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C14H8F4N2O3/c15-11-5-4-10(7-12(11)20(22)23)19-13(21)8-2-1-3-9(6-8)14(16,17)18/h1-7H,(H,19,21)
• InChI Key: IFEDTXJNFZIHEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-]

Description

N-(4-fluoro-3-nitrophenyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C14H8F4N2O3 and its molecular weight is 328.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 4-Fluoro-3-nitro-aniline (2.00 g, 12.8 mmol), 3-Trifluoromethyl-benzoyl chloride (1.895 mL, 12.8 mmol), Hunig's base (4.463 mL, 25.6 mmol) in tetrahydrofuran (50 ml) was stirred at room temperature for 1 hour. Afterwards water (450 mL) was added to the solution and the resultant solid was collected by filtration and dried in a vacuum oven to provide the title compound (3.311 g, 97%).

Synthesis routes and methods II

Procedure details

The title compound was synthesized from 4-fluoro-3-nitro-phenylamine (2.00 g, 12.81 mmol) dissolved in THF (25 ml) and Hunig's base (3.312 g, 25.62 mmol) to which was added 3-trifluoromethyl-benzoyl chloride (2.672 g, 12.81 mmol) drop wise over 10 minutes. Reaction mixture was stirred at room temperature for 1 hr at which time water was added and the title compound was collected by filtration (3.11 g, 97%).